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Compound of Interest

Compound Name: Senkyunolide H

Cat. No.: B1251285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Senkyunolide H is a naturally occurring phthalide compound isolated from Ligusticum

chuanxiong (Chuanxiong), a medicinal herb traditionally used in Asian medicine to treat

cardiovascular ailments. Emerging research has highlighted the therapeutic potential of

Senkyunolide H in the context of cardiovascular disease, attributed to its potent antioxidant,

anti-inflammatory, and antithrombotic properties. These characteristics make it a compelling

candidate for further investigation in the development of novel cardioprotective agents.

This document provides detailed application notes and experimental protocols for the study of

Senkyunolide H in cardiovascular disease research. The information compiled herein is

intended to guide researchers in designing and executing experiments to explore its

mechanisms of action and therapeutic efficacy.

Data Presentation
The following tables summarize the quantitative data available for Senkyunolide H and its

effects on relevant biological processes associated with cardiovascular disease.

Table 1: In Vitro Efficacy of Senkyunolide H
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Oxygen
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[1]
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[1]

Anti-

proliferative

Activity
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Smooth

Muscle Cells

- <0.1 µg/mL

IC50 for

inhibition of

proliferation

[1]

Anti-

inflammatory

Activity

BV2 Microglia

Lipopolysacc

haride (LPS)

Stimulation

Dose-

dependent

Attenuation of

microglial

activation and

pro-

inflammatory
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anti-

inflammatory

phenotype

(M2)

[2]
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Signaling Pathways
Senkyunolide H has been shown to modulate several key signaling pathways implicated in the

pathophysiology of cardiovascular diseases. The diagrams below illustrate the known

mechanisms of action.
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Senkyunolide H antioxidant pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Senkyunolide H protects PC12 cells from OGD/R-induced injury via cAMP-PI3K/AKT
signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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